Cas no 1803817-46-0 (Benzene, 2-fluoro-3-iodo-1,4-dimethoxy-)

• Product Name: Benzene, 2-fluoro-3-iodo-1,4-dimethoxy-
• CAS No: 1803817-46-0
• MF: C₈H₈FIO₂
• MW: 282.050798416138
• CID: 5076247
• Update Time: 2026-03-01

Benzene, 2-fluoro-3-iodo-1,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-fluoro-3-iodo-1,4-dimethoxy-
• 2-Fluoro-3-iodo-1,4-dimethoxybenzene

• Inchi： 1S/C8H8FIO2/c1-11-5-3-4-6(12-2)8(10)7(5)9/h3-4H,1-2H3
• InChI Key： YGJMRDMPQRDLLH-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(OC)C(I)=C1F

Additional information on Benzene, 2-fluoro-3-iodo-1,4-dimethoxy-

Comprehensive Guide to Benzene, 2-fluoro-3-iodo-1,4-dimethoxy- (CAS No. 1803817-46-0)

Benzene, 2-fluoro-3-iodo-1,4-dimethoxy- (CAS No. 1803817-46-0) is a specialized aromatic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique fluoro and iodo substitutions on a dimethoxybenzene backbone, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, featuring both electron-withdrawing and electron-donating groups, makes it particularly valuable for constructing complex molecular architectures.

The growing interest in 2-fluoro-3-iodo-1,4-dimethoxybenzene is driven by its applications in cross-coupling reactions, a cornerstone of modern synthetic chemistry. Researchers frequently utilize this compound in Suzuki-Miyaura and Sonogashira couplings, where its iodo substituent acts as an excellent leaving group. Additionally, the presence of fluoro and methoxy groups enhances its reactivity in nucleophilic aromatic substitution (SNAr) reactions, making it a preferred choice for designing drug candidates and agrochemicals.

One of the most searched questions regarding Benzene, 2-fluoro-3-iodo-1,4-dimethoxy- revolves around its synthetic routes and purification methods. The compound is typically synthesized via halogenation of 1,4-dimethoxybenzene, followed by selective fluorination and iodination. Advanced techniques such as column chromatography and recrystallization are employed to achieve high purity, which is critical for its use in sensitive applications like medicinal chemistry and material science.

In the context of green chemistry, 1803817-46-0 has been explored as a building block for sustainable synthesis. Researchers are investigating its potential in catalyzed reactions that minimize waste and energy consumption, aligning with global trends toward environmentally friendly processes. This aligns with the increasing demand for eco-friendly chemical intermediates, a topic frequently searched in academic and industrial circles.

The market dynamics of 2-fluoro-3-iodo-1,4-dimethoxybenzene reflect its niche but expanding role. With the rise of precision medicine and customized therapeutics, the demand for high-quality intermediates like this compound is expected to grow. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of pharmaceutical companies and research institutions worldwide.

From a safety and handling perspective, Benzene, 2-fluoro-3-iodo-1,4-dimethoxy- requires standard laboratory precautions. While not classified as a hazardous material, proper storage in cool, dry conditions and the use of personal protective equipment (PPE) are recommended. This information is particularly relevant for laboratory personnel and aligns with frequently searched queries about chemical safety protocols.

In summary, Benzene, 2-fluoro-3-iodo-1,4-dimethoxy- (CAS No. 1803817-46-0) is a multifaceted compound with broad applications in organic synthesis, pharmaceutical development, and material science. Its unique structural features and reactivity profile make it indispensable for researchers aiming to innovate in these fields. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing cutting-edge technologies and sustainable chemistry solutions.